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Introduction
In the landscape of modern medicinal chemistry and drug discovery, the strategic use of

heterocyclic scaffolds is paramount to the development of novel therapeutic agents. Among

these, the oxazole core represents a privileged structure due to its presence in a wide array of

biologically active natural products and synthetic compounds. This guide provides a

comprehensive technical overview of 2-Chlorooxazole-4-carbonitrile, a versatile and reactive

building block that holds significant potential for the synthesis of complex molecular

architectures.

The strategic placement of a chlorine atom at the 2-position and a nitrile group at the 4-position

of the oxazole ring imparts unique reactivity to this molecule. The chloro substituent serves as

a versatile handle for various cross-coupling reactions, while the nitrile group can be

transformed into a range of other functional groups or act as a bioisosteric replacement for a

carboxylic acid or carboxamide. This dual functionality makes 2-Chlorooxazole-4-carbonitrile
an attractive starting material for the generation of diverse compound libraries aimed at

identifying new drug candidates. This document will delve into the physicochemical properties,

synthesis, reactivity, applications, and safety protocols associated with this important chemical

entity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1432190?utm_src=pdf-interest
https://www.benchchem.com/product/b1432190?utm_src=pdf-body
https://www.benchchem.com/product/b1432190?utm_src=pdf-body
https://www.benchchem.com/product/b1432190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of 2-Chlorooxazole-4-
carbonitrile
A thorough understanding of the fundamental properties of a chemical compound is the

bedrock of its effective application in research and development. 2-Chlorooxazole-4-
carbonitrile is a small molecule with distinct characteristics that are summarized in the table

below.

Property Value Reference(s)

Molecular Formula C₄HClN₂O [1][2]

Molecular Weight 128.516 g/mol [1][2]

CAS Number 1240598-38-2 [1][2]

Appearance
Not specified, though related

bromo-analog is a solid.[3]

Purity
Commercially available with

≥95% purity.[4]

Solubility No data available.

Storage Conditions

For long-term storage, -20°C

(1-2 years) is recommended.

For short-term storage, -4°C

(1-2 weeks) is suitable.[1]

Store in a cool, dry place.[4]

Synthesis and Reactivity
While specific, detailed synthetic procedures for 2-Chlorooxazole-4-carbonitrile are not

extensively published, its structure suggests a plausible synthetic strategy based on

established oxazole synthesis methodologies. A potential route could involve the cyclization of

a suitable precursor bearing the required functional groups. The reactivity of this compound is

governed by the electrophilic nature of the oxazole ring, the leaving group ability of the chlorine

atom, and the versatile chemistry of the nitrile group.
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Starting Materials

Reaction

Product

α-Haloketone or Aldehyde

Cyclization/
Condensation

Cyanamide Derivative

2-Chlorooxazole-4-carbonitrile

Chemical Transformations

Diverse Molecular Scaffolds

2-Chlorooxazole-4-carbonitrile

Cross-Coupling
(e.g., Suzuki, Buchwald-Hartwig) Nitrile Hydrolysis Nitrile Reduction

2-Aryl/Alkyl-oxazole-4-carbonitriles 2-Chlorooxazole-4-carboxylic acid (2-Chlorooxazol-4-yl)methanamine
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Caption: Role in generating molecular diversity.

Safety, Handling, and Storage
As with any reactive chemical intermediate, proper safety precautions are essential when

handling 2-Chlorooxazole-4-carbonitrile. This compound is intended for research and

development use only and must be handled by technically qualified individuals. [4]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield should be worn. [5]* Hand

Protection: Impervious gloves are required. [5]* Skin and Body Protection: A lab coat or

protective coveralls should be worn to avoid skin contact. [5]

First Aid Measures
In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

removing contact lenses if possible. Seek medical attention. [2][5]* In Case of Skin Contact:

Wash off immediately with soap and plenty of water. Remove contaminated clothing. [2][5]* If

Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical

attention. [2][5]* If Swallowed: Do not induce vomiting. Rinse mouth with water and seek

immediate medical attention. [2][5]

Handling and Storage
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. [5]Avoid

breathing vapors or dust. Avoid contact with skin, eyes, and clothing. [6]* Storage: Keep the

container tightly closed and store in a cool, dry, and well-ventilated place. [4][5]For long-term

stability, storage at -20°C is recommended. [1]Store under an inert atmosphere. [6]

Conclusion
2-Chlorooxazole-4-carbonitrile is a valuable and versatile building block for chemical

synthesis, particularly in the fields of medicinal chemistry and drug discovery. Its unique

combination of a reactive chlorine atom and a modifiable nitrile group on a biologically relevant

oxazole scaffold provides a powerful platform for the creation of novel and diverse molecular

entities. A thorough understanding of its properties, reactivity, and safe handling procedures is

crucial for harnessing its full potential in the laboratory. As the demand for new therapeutic
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agents continues to grow, the importance of such strategic chemical tools in the drug

development pipeline cannot be overstated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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